Cas no 1050423-87-4 (3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid)

• Product Name: 3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid
• CAS No: 1050423-87-4
• MF: C₁₃H₁₆BFO₄
• MW: 266.073147773743
• MDL: MFCD12756466
• CID: 829076
• PubChem ID: 46739808
• Update Time: 2025-04-19

3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid
• 3-?fluoro-?4-?(4,?4,?5,?5-?tetramethyl-?1,?3,?2-?dioxaborolan-?2-?yl)Benzoic acid
• 4-Carboxy-2-fluorophenylboronic acid pinacol ester
• 2-(4'-carboxy-2'-fluorophenyl)-4,4,5,5-tetramethyl[1,3,2]dioxaborolane
• 4-BORONO-3-FLUOROBENZOIC ACID PINACOL ESTER
• 4-carboxy-2-fluorophenylboronic acid, pinacol ester
• 4-CARBOXY-2-FLUOROBENZENEBORONIC ACID PINACOL ESTER
• FCH2806491
• PC412282
• SY024397
• BC001027
• AB0029372
• AX8236005
• X1514
• ST24042160
• 4-Carboxy-2-fluorophenylboron
• EN300-1706505
• AS-18762
• SCHEMBL1130939
• CS-W000856
• 4-Carboxy-2-fluorophenylboronic acid pinacol ester, 97%
• DB-367661
• 4-Carboxy-2-fluorophenylboronicAcidPinacolEster
• 3-fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid
• MFCD12756466
• AKOS016004593
• 3-Fluoro-4-(4 pound not4 pound not5 pound not5-tetramethyl-1 pound not3 pound not2-dioxaborolan-2-yl)benzoic acid
• 1050423-87-4
• DTXSID80675391

• MDL： MFCD12756466
• Inchi： 1S/C13H16BFO4/c1-12(2)13(3,4)19-14(18-12)9-6-5-8(11(16)17)7-10(9)15/h5-7H,1-4H3,(H,16,17)
• InChI Key： JSQNZNXVVRPGTD-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=CC=1B1OC(C)(C)C(C)(C)O1

Computed Properties

• Exact Mass: 266.11300
• Monoisotopic Mass: 266.1125673g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8

Experimental Properties

• Color/Form: No data available
• Density: 1.20±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 199-204 °C
• Boiling Point: 379.3±32.0 °C at 760 mmHg
• Flash Point: 183.2±25.1 °C
• PSA: 55.76000
• LogP: 1.82310

3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：Ambient temperatures.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives